Cas no 122294-09-1 (4-(3,4-Dimethylphenyl)benzoic Acid)

• Product Name: 4-(3,4-Dimethylphenyl)benzoic Acid
• CAS No: 122294-09-1
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD04117429
• CID: 232342
• PubChem ID: 2758547
• Update Time: 2025-04-19

4-(3,4-Dimethylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 3',4'-dimethyl-
• 4-(3,4-Dimethylphenyl)benzoic acid
• 3',4'-DIMETHYL-BIPHENYL-4-CARBOXYLIC ACID
• 3',4'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
• A804970
• AS-3222
• [1,1'-Biphenyl]-4-carboxylic acid, 3',4'-dimethyl-
• DTXSID50374384
• MFCD04117429
• 3,4-Dimethylbiphenyl-4-carboxylicacid
• GFGYCDJAIZGZTK-UHFFFAOYSA-N
• J-004782
• SCHEMBL3234816
• 3',4'-dimethylbiphenyl-4-carboxylic acid
• XEA29409
• FT-0642980
• A804864
• 3',4'-Dimethyl-[1,1'-biphenyl]-4-carboxylic acid
• AKOS002678590
• 3',4'-Dimethyl-[1,1'-biphenyl]-4-carboxylicacid
• [1,1'-Biphenyl]-4-carboxylicacid,3',4'-dimethyl-
• 122294-09-1
• 4-(3,4-Dimethylphenyl)benzoic Acid

• MDL： MFCD04117429
• Inchi： 1S/C15H14O2/c1-10-3-4-14(9-11(10)2)12-5-7-13(8-6-12)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： GFGYCDJAIZGZTK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 390.1±21.0 °C at 760 mmHg
• Flash Point: 180.6±16.7 °C
• PSA: 37.30000
• LogP: 3.66860
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(3,4-Dimethylphenyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives